3-methyl-6-(4-(6-(piperidin-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
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Description
3-methyl-6-(4-(6-(piperidin-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H25N7O3 and its molecular weight is 399.455. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Reactions
- The compound has been involved in studies focusing on the synthesis and reactions with various amines and oxidants to explore the chemical properties and potential applications of related pyrimidine derivatives. For instance, diethylamine and triethylamine have been used as sources for the dienophile component in reverse azadiene synthesis, with reactions requiring the presence of an oxidant for successful completion (Shorshnev et al., 1990). Additionally, the interaction with ammonia or primary amines in the presence of an oxidant has been studied to produce corresponding amino derivatives (Gulevskaya et al., 1999).
Synthesis of Nitroso Compounds
- Research into the synthesis of nitroso compounds from chloro-hydroximino derivatives has highlighted the compound's versatility. This includes the creation of nitrosoimidazo[1,2-a]pyrimidine and related structures, demonstrating the compound's potential in synthesizing a wide range of heterocyclic compounds (Abdelhamid et al., 2006).
Novel Synthetic Routes
- Novel synthetic routes have been developed to prepare 1-phenyl-piperazine-2,6-diones, showing significant herbicidal activity. This underscores the compound's utility in agricultural sciences and potential applications in developing new herbicides (Li et al., 2005).
Mechanistic Investigations
- The compound has also been useful in mechanistic investigations, such as the preparation of [1-(15)N]-labeled derivatives for studies in thermal reactions and the generation of nitrogen oxides, offering insights into complex chemical processes (Sako et al., 2000).
Properties
IUPAC Name |
3-methyl-6-[4-(6-piperidin-1-ylpyridazine-3-carbonyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N7O3/c1-23-17(27)13-16(20-19(23)29)25-9-11-26(12-10-25)18(28)14-5-6-15(22-21-14)24-7-3-2-4-8-24/h5-6,13H,2-4,7-12H2,1H3,(H,20,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYAYCIRHIOGTRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C(NC1=O)N2CCN(CC2)C(=O)C3=NN=C(C=C3)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N7O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.